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Compound of Interest

Compound Name: Isogambogic acid

Cat. No.: B15581595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the pharmacokinetic (PK) and

pharmacodynamic (PD) properties of Isogambogic acid (IGA), a natural compound with

demonstrated anti-cancer activities. The following sections detail experimental protocols and

data presentation to guide researchers in studying IGA's mechanism of action and its

disposition in biological systems.

Pharmacodynamic Profile of Isogambogic Acid
Isogambogic acid and its derivatives have been shown to elicit potent anti-tumor effects in

various cancer cell lines and in vivo models. The primary mechanisms of action involve the

induction of apoptosis and autophagy through modulation of key signaling pathways.

In Vitro Anti-Cancer Activity
Isogambogic acid exhibits cytotoxic effects against a range of cancer cell lines. The half-

maximal inhibitory concentration (IC50) is a key parameter to quantify this activity.
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Cell Line Cancer Type IC50 (µM) Reference

U87 Glioma Not specified [1]

U251 Glioma Not specified [1]

Melanoma Cells Melanoma ~1.0 [2][3]

Signaling Pathway Modulation
Isogambogic acid has been demonstrated to impact at least two critical signaling pathways

involved in cancer cell survival and proliferation: the AMPK-mTOR pathway and the JNK

signaling pathway.

AMPK-mTOR Pathway: Isogambogic acid activates AMP-activated protein kinase (AMPK)

and inhibits the mammalian target of rapamycin (mTOR), leading to the induction of

autophagy in glioma cells.[1][4]

JNK Signaling Pathway: In melanoma cells, Isogambogic acid activates c-Jun N-terminal

kinase (JNK), which is required for its cytotoxic effects.[2][3]
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Caption: Isogambogic acid activates AMPK, which in turn inhibits mTOR, leading to

autophagy.

Diagram of the JNK Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15581595#pharmacokinetic-and-
pharmacodynamic-modeling-of-isogambogic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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